molecular formula C24H51ClSi B8346993 Trioctylchlorosilane CAS No. 18768-14-4

Trioctylchlorosilane

Cat. No.: B8346993
CAS No.: 18768-14-4
M. Wt: 403.2 g/mol
InChI Key: HZSATSWHBKSURR-UHFFFAOYSA-N
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Description

Trioctylchlorosilane (CAS: 5283-66-9), also known as octyltrichlorosilane or trichlorooctylsilane, is an organosilicon compound with the molecular formula C₈H₁₇Cl₃Si. It features a silicon atom bonded to three chlorine atoms and a long-chain octyl group (C₈H₁₇). This structure imparts significant hydrophobicity, making it valuable in surface modification applications, such as creating water-repellent coatings on glass, metals, or polymers. Like other chlorosilanes, it reacts vigorously with moisture, releasing hydrochloric acid (HCl), necessitating strict handling protocols .

Properties

CAS No.

 18768-14-4

Molecular Formula

 C24H51ClSi

Molecular Weight

 403.2 g/mol

IUPAC Name

 chloro(trioctyl)silane

InChI

 InChI=1S/C24H51ClSi/c1-4-7-10-13-16-19-22-26(25,23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3

InChI Key

 HZSATSWHBKSURR-UHFFFAOYSA-N

Canonical SMILES

 CCCCCCCC[Si](CCCCCCCC)(CCCCCCCC)Cl

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Chlorosilanes share a general formula R-SiCl₃ , where R is an organic substituent. Below is a detailed comparison of trioctylchlorosilane with structurally analogous compounds:

Structural and Physical Properties

Compound Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Key Physical Properties
This compound C₈H₁₇Cl₃Si 283.71 ~280 (estimated) High viscosity, low volatility due to long alkyl chain; hydrolyzes to release HCl .
Trimethylchlorosilane C₃H₉ClSi 108.64 57–58 Colorless liquid, pungent odor; highly volatile and reactive with water .
Trichlorosilane Cl₃HSi 135.45 31.8 Highly flammable liquid; used in silicon purification; reacts explosively with water .
Methyltrichlorosilane CH₃Cl₃Si 149.48 66 Volatile, corrosive; used in silicone production; releases HCl upon hydrolysis .
Chlorophenyltrichlorosilane C₆H₅Cl₃Si 229.56 ~220 (estimated) Phenyl group enhances stability; less volatile but still moisture-sensitive .
Pentyltrichlorosilane C₅H₁₁Cl₃Si 219.63 170–172 Moderate volatility; used in hydrophobic coatings .

Regulatory and Handling Considerations

  • This compound: No specific occupational exposure limits (OELs) established, but classified as hazardous under GHS due to corrosivity .
  • Trimethylchlorosilane : OSHA mandates hazard communication (HazCom) compliance despite lacking OELs .
  • Trichlorosilane : Regulated under DOT Class 4.3 (dangerous when wet) and NFPA 704 for flammability .

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